Cas no 1320-06-5 (Oil red O)

• Product name: Oil red O
• CAS No: 1320-06-5
• MF: C₂₆H₂₄N₄O
• MW: 408.494965553284
• MDL: MFCD00003898
• CID: 41233
• PubChem ID: 24898072

Oil red O Chemical and Physical Properties

Names and Identifiers

• 1-((4-((2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
• C.I. 26125
• Solvent Red 27
• oil red O electrophoresis
• Transparent Red 5B
• Oil red O
• Solvent-extracted oil No.6
• 1-[2-[4-[2-(Dimethylphenyl)diazenyl]dimethylphenyl]diazenyl]-2-naphthalenol
• OIL RED O SUDAN RED 5B HIGH PURITY GRADE C.I. 26125
• Oil red O(C.1.26125)
• 1-(2,5-diMethyl-4-(2,5-diMethylphenylazo)phenylazo)-2-naphthol
• 1-[[4-[(dimethylphenyl)azo]dimethylphenyl]azo]-2-Naphthalenol
• 1-[2,5-DiMethyl-4-(2,5-diMethylphenylazo)phenylazo]-2-naphthol
• 1-Octadecanol
• Fat red 5B
• Solvent Red 27 Sudan Red 5B
• Tolylazotolylazo-2-naphthol
• Sudan Red 5B
• Red Os
• OOil re
• CI 26125
• OILRED5B
• D&CRED18
• OILRED6B
• C.1.26125
• Sot Red 2
• diazenyl)
• C26H24N4O
• Oil Red O (C.I. 26125)
• abcoloilredo
• oil-red-o
• 1-({4-[(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl}diazenyl)naphthalen-2-ol
• oil red o solution
• MolMap_000
• NS00054789
• J-006103
• FT-0633517
• starbld0000918
• s4498
• CS-0138324
• Oil Red O solution 0.5% in isopropanol
• EINECS 238-209-6
• MolMap_000039
• SCHEMBL13070791
• SCHEMBL34877
• 1082707-33-2
• 14288-70-1
• 2-Naphthalenol,1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
• 2-Naphthalenol, 1-[2-[4-[2-(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]-
• CHEBI:88213
• Q132442
• E75907
• SCHEMBL9139615
• AKOS015903663
• 1320-06-5
• SCHEMBL630386
• SCHEMBL11973972
• MFCD00003898
• 1-((E)-(4-((E)-(2,5-Dimethylphenyl)diazenyl)-2,5-dimethylphenyl)diazenyl)naphthalen-2-ol
• DTXSID301039601
• 1-[[4-[(2,5-dimethylphenyl)diazenyl]-2,5-dimethylphenyl]diazenyl]naphthalen-2-ol
• HY-D1168
• 1-(2-{4-[2-(2,5-dimethylphenyl)diazen-1-yl]-2,5-dimethylphenyl}diazen-1-yl)naphthalen-2-ol
• for electrophoresis
• Oil Red O Certified by Biological Stain Commission
• HJAYEODIXUYVIC-LTFAAIOASA-N
• NPGIHFRTRXVWOY-UHFFFAOYSA-N
• DB-042079
• 1-([4-(Xylylazo)xylyl]azo)-2-naphthol
• Oil Red O solution 0.5% in propylene glycol

• MDL： MFCD00003898
• Inchi： 1S/C26H24N4O/c1-16-9-10-17(2)22(13-16)27-28-23-14-19(4)24(15-18(23)3)29-30-26-21-8-6-5-7-20(21)11-12-25(26)31/h5-15,31H,1-4H3/b28-27+,30-29+
• InChI Key： NPGIHFRTRXVWOY-XOXGWFOHSA-N
• SMILES： O([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1/N=N/C1=C([H])C(C([H])([H])[H])=C(C([H])=C1C([H])([H])[H])/N=N/C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H]
• BRN： 3491382

Computed Properties

• Exact Mass: 408.19500
• Monoisotopic Mass: 408.195011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 6.9
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Red powder.
• Density: 1.1600
• Melting Point: 120 °C (dec.) (lit.)
• Boiling Point: 66-69 °C/9 mmHg
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Refractive Index: 1.631
• Solubility: chloroform/ethanol (1:1): soluble1mg/mL
• Water Partition Coefficient: Soluble in ethanol:chloroform (1:1). Insoluble in water.
• PSA: 69.67000
• LogP: 8.60980
• Color/Form: 0.5% in propylene glycol
• λmax: 518 nm, 359 nm
• Solubility: It is soluble in benzene, ethanol and acetone.

Oil red O Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-36-67
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed, cool and dry for storage.
• Safety Term：S24/25
• TSCA：Yes

Oil red O Customs Data

• HS CODE：32041900
• Customs Data：

  China Customs Code:

  32041900

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